4-[3-(1-adamantyl)-1-phenyl-1H-pyrazol-4-yl]-6-amino-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C30H28N6OS
• Molecular Weight: 520.6 g/mol
• IUPAC Name: 4-[3-(1-adamantyl)-1-phenylpyrazol-4-yl]-6-amino-3-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C30H28N6OS/c31-15-21-24(25-26(23-7-4-8-38-23)33-34-29(25)37-28(21)32)22-16-36(20-5-2-1-3-6-20)35-27(22)30-12-17-9-18(13-30)11-19(10-17)14-30/h1-8,16-19,24H,9-14,32H2,(H,33,34)
• InChI Key: SQDRECULYCZQAG-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C4=NN(C=C4C5C(=C(OC6=NNC(=C56)C7=CC=CS7)N)C#N)C8=CC=CC=C8

Description

4-[3-(1-adamantyl)-1-phenyl-1H-pyrazol-4-yl]-6-amino-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been identified as a potent inhibitor of certain enzymes, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of this compound involves binding to the active site of the target enzyme and inhibiting its activity. The binding is mediated by hydrogen bonding and hydrophobic interactions between the compound and the enzyme. This results in the disruption of the enzyme's function, which leads to the inhibition of cell growth and differentiation.
Biochemical and physiological effects:
The compound has been shown to have significant biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for the development of anticancer drugs. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease, which suggests its potential use in the treatment of this disease.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is relatively easy to synthesize and has good stability under normal laboratory conditions. It is also highly potent and selective, which makes it a useful tool for studying the function of specific enzymes. However, the compound has some limitations, such as its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on this compound. One area of interest is the development of new drugs based on its structure and mechanism of action. Another area of interest is the study of its effects on other enzymes and pathways, which could lead to the discovery of new therapeutic targets. Additionally, the development of new synthetic methods for this compound could lead to improvements in its potency, selectivity, and stability.

Synthesis Methods

The synthesis of this compound involves a series of chemical reactions, which are carried out in a laboratory setting. The process begins with the reaction of 1-adamantylamine with phenylhydrazine, which results in the formation of 3-(1-adamantyl)-1-phenyl-1H-pyrazole. This intermediate is then reacted with 2-thiophenecarboxaldehyde and ethyl cyanoacetate to form the pyrano[2,3-c]pyrazole ring system. Finally, the amino group is introduced through a reduction reaction to yield the final product.

Scientific Research Applications

The compound has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to be a potent inhibitor of certain enzymes, such as cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β), which are involved in the regulation of cell growth and differentiation. Inhibition of these enzymes has been shown to have therapeutic potential in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.